N1-Glutathionyl-spermidine disulfide

• IUPAC Name: (2S)-2-amino-5-[[(2R)-1-[[2-[3-(4-aminobutylamino)propylamino]-2-oxoethyl]amino]-3-[[(2R)-3-[[2-[3-(4-aminobutylamino)propylamino]-2-oxoethyl]amino]-2-[[(4S)-4-amino-4-carboxybutanoyl]amino]-3-oxopropyl]disulfanyl]-1-oxopropan-2-yl]amino]-5-oxopentanoic acid
• InChI: InChI=1S/C34H66N12O10S2/c35-11-1-3-13-39-15-5-17-41-29(49)19-43-31(51)25(45-27(47)9-7-23(37)33(53)54)21-57-58-22-26(46-28(48)10-8-24(38)34(55)56)32(52)44-20-30(50)42-18-6-16-40-14-4-2-12-36/h23-26,39-40H,1-22,35-38H2,(H,41,49)(H,42,50)(H,43,51)(H,44,52)(H,45,47)(H,46,48)(H,53,54)(H,55,56)/t23-,24-,25-,26-/m0/s1
• InChI Key: HCMZDPYSWPSKSP-CQJMVLFOSA-N
• Canonical SMILES: C(CCNCCCNC(=O)CNC(=O)C(CSSCC(C(=O)NCC(=O)NCCCNCCCCN)NC(=O)CCC(C(=O)O)N)NC(=O)CCC(C(=O)O)N)CN
• Isomeric SMILES: C(CCNCCCNC(=O)CNC(=O)[C@H](CSSC[C@@H](C(=O)NCC(=O)NCCCNCCCCN)NC(=O)CC[C@@H](C(=O)O)N)NC(=O)CC[C@@H](C(=O)O)N)CN
• Molecular Formula: C34H66N12O10S2
• Molecular Weight: 867.1 g/mol

Description

N1-Glutathionyl-spermidine disulfide is a substrate of trypanothione reductase. It is a compound involved in cellular metabolism.

Synthesis Analysis

An optimized chemical synthesis of N1-Glutathionyl-spermidine disulfide has been described in the literature. The synthesis involves the formation of two similar extended peptide segments connected by a flexible spermidine chain.

Physical And Chemical Properties Analysis

N1-Glutathionyl-spermidine disulfide has a molecular weight of 867.09. It is recommended to be stored at -20°C for 3 years in powder form, and in solvent at -80°C for 6 months or -20°C for 1 month.

Scientific Research Applications

Modification of Protein SH Groups

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Defense Mechanism in Gram-Negative Bacteria

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Proteomics Applications

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Biochemical Applications

In addition to proteomics, N1-Glutathionyl-spermidine disulfide also has biochemical applications. .

Redox Reactions

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Pathogen Defense

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Mechanism of Action

Target of Action

The primary target of N1-Glutathionyl-spermidine disulfide is trypanothione reductase . This enzyme plays a crucial role in the defense mechanism of certain parasites, particularly trypanosomatid parasites .

Mode of Action

N1-Glutathionyl-spermidine disulfide interacts with its target, trypanothione reductase, by serving as a substrate . The compound binds to a specific pocket near the proposed spermidine binding site in an inverted orientation . This binding allows for the preferential N1-glutathionylation of N8-glutathionylspermidine .

Biochemical Pathways

The compound is involved in the biosynthesis of trypanothione, a crucial antioxidant in trypanosomatid parasites . In these organisms, glutathione (GSH) is enzymatically converted to N1-Glutathionyl-spermidine (Gsp) by an ATP-cleaving, amide-forming reaction with spermidine (Spd), catalyzed by Gsp synthetase .

Result of Action

The action of N1-Glutathionyl-spermidine disulfide results in the formation of trypanothione, which is a key antioxidant in trypanosomatid parasites . This antioxidant plays a vital role in protecting these organisms from oxidative stress .

Action Environment

The action of N1-Glutathionyl-spermidine disulfide is influenced by the presence of trypanothione reductase and the oxidative environment within the organism . The compound’s efficacy and stability would likely be affected by factors such as the concentration of the enzyme and the level of oxidative stress in the environment.

Future Directions

The broad substrate specificity of trypanothione reductase, which N1-Glutathionyl-spermidine disulfide is a substrate of, could be exploited in the design of polyamine-based inhibitors of trypanothione metabolism. This suggests potential future directions for research and application of this compound.